Cas no 1805666-18-5 (Methyl 2-cyano-6-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 2-cyano-6-(difluoromethyl)pyridine-3-acetate
• CAS No: 1805666-18-5
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 4903414
• Update Time: 2025-10-28

Methyl 2-cyano-6-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H8F2N2O2/c1-16-9(15)4-6-2-3-7(10(11)12)14-8(6)5-13/h2-3,10H,4H2,1H3
• InChI Key： YLADCMKFARFSNL-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(C#N)=N1)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 1.3
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-6-(difluoromethyl)pyridine-3-acetate

Comprehensive Overview of Methyl 2-cyano-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1805666-18-5)

Methyl 2-cyano-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1805666-18-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine core and difluoromethyl and cyano functional groups, offers a versatile platform for synthesizing advanced intermediates. Its molecular structure, combining ester and nitrile functionalities, makes it a valuable building block for designing novel molecules with potential applications in drug discovery and crop protection.

The growing interest in fluorinated compounds like Methyl 2-cyano-6-(difluoromethyl)pyridine-3-acetate stems from their ability to enhance the bioavailability and metabolic stability of active ingredients. Researchers are increasingly exploring fluorine-containing pyridines due to their role in improving the efficacy of pharmaceuticals and agrochemicals. This compound, in particular, aligns with the trend of developing sustainable chemistry solutions, as its structural features can reduce environmental persistence while maintaining high activity.

In the pharmaceutical sector, Methyl 2-cyano-6-(difluoromethyl)pyridine-3-acetate is being investigated as a key intermediate for small-molecule drugs targeting inflammatory diseases and metabolic disorders. Its cyano group facilitates further derivatization, enabling the creation of libraries of compounds for high-throughput screening. Additionally, the difluoromethyl moiety is known to mimic bioactive functionalities, making it a strategic component in medicinal chemistry.

From an agrochemical perspective, this compound's potential lies in its ability to serve as a precursor for next-generation pesticides. The pyridine scaffold is a common motif in herbicides and insecticides, and the introduction of fluorine atoms can enhance target specificity and reduce off-target effects. As the demand for eco-friendly crop protection solutions rises, Methyl 2-cyano-6-(difluoromethyl)pyridine-3-acetate is poised to play a pivotal role in developing safer and more effective agrochemicals.

The synthesis of Methyl 2-cyano-6-(difluoromethyl)pyridine-3-acetate typically involves multi-step organic reactions, including condensation, fluorination, and esterification. Advanced techniques such as flow chemistry and catalysis are often employed to optimize yield and purity. Its characterization is performed using NMR spectroscopy, mass spectrometry, and HPLC, ensuring compliance with industry standards.

As the scientific community continues to explore fluorine-based chemistry, compounds like Methyl 2-cyano-6-(difluoromethyl)pyridine-3-acetate are expected to remain at the forefront of innovation. Their applications span drug development, agricultural science, and even material engineering, reflecting their broad utility. With ongoing research into green synthesis methods and structure-activity relationships, this compound exemplifies the intersection of cutting-edge science and practical industrial applications.

For researchers and industry professionals seeking reliable sources of Methyl 2-cyano-6-(difluoromethyl)pyridine-3-acetate, it is essential to partner with suppliers who adhere to stringent quality control measures. Proper handling, storage, and documentation are critical to ensuring the compound's integrity and performance in downstream applications.